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Compound of Interest

Compound Name: S-Malate dimer

Cat. No.: B15184174

For Researchers, Scientists, and Drug Development Professionals
Introduction

S-Malate dimer, identified by the CAS number 276871-10-4, is a specific chemical entity with
the IUPAC name (2S)-2-[(3S)-3-Carboxy-3-hydroxy-1-oxopropoxy]butanedioic acid. This
molecule is a dimer formed from two S-malic acid units. Despite its availability from chemical
suppliers for research and development purposes, a comprehensive review of publicly
accessible scientific literature, including research papers and patent databases, reveals a
significant lack of published studies on its biological activity, experimental protocols, and
involvement in signaling pathways.

This guide aims to provide all available information on S-Malate dimer (CAS: 276871-10-4)
and to clearly delineate the current scope of knowledge. While the core requirements of
detailing extensive experimental data and biological pathways cannot be fulfilled due to the
absence of such research, this document will present the foundational chemical information
that has been identified.

Chemical and Physical Properties

Summarized quantitative data for S-Malate dimer is presented in the table below. This
information is compiled from chemical databases and supplier specifications.
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Property Value Source
CAS Number 276871-10-4 PubChem[1]

Molecular Formula CsH1009 Clearsynth[2], PubChem[1]
Molecular Weight 250.16 g/mol Clearsynth[2], PubChem[1]
(2S)-2-[(3S)-3-Carboxy-3-

IUPAC Name hydroxy-1- Clearsynth[2]
oxopropoxy]butanedioic acid
S-Malate dimer, Butanedioic

Synonyms acid, 2-((3S)-3-carboxy-3- PubChem[1]
hydroxy-1-oxopropoxy)-, (2S)-
C(C(C(=0)0)0O)C(=0)0C(CcC

Canonical SMILES (Cle=0)0)0)cEo)0C(EC PubChem[1]

=0)0)C(=0)0

Physical Description

Not specified in available

literature

Not specified in available

Solubility ]
literature
) ) Not specified in available
Melting Point )
literature
. i Not specified in available
Boiling Point

literature

Synthesis and Manufacturing

Detailed experimental protocols for the synthesis of S-Malate dimer with CAS number 276871-

10-4 are not available in the peer-reviewed scientific literature. Chemical suppliers list it as a

product available for purchase, indicating that a synthetic route has been established for its

commercial production. It is often categorized as a drug product used as an analytical standard

for HPLC and in research and development.[2]

Biological Activity and Signaling Pathways
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As of the latest available information, there are no published research articles detailing the
biological activity of S-Malate dimer (CAS: 276871-10-4). Searches of prominent scientific
databases have not yielded any studies investigating its mechanism of action, its effects on
cellular signaling pathways, or its potential therapeutic applications.

Consequently, the creation of diagrams for signaling pathways, experimental workflows, or
logical relationships involving this specific compound is not possible at this time. The absence
of this information in the public domain suggests that S-Malate dimer may be a relatively new
or unexplored compound in the context of biological research, or it may be primarily used as a
chemical intermediate or an analytical reference standard.

Experimental Protocols

Due to the lack of published research on the biological effects of S-Malate dimer, there are no
established and cited experimental protocols for key experiments such as cell-based assays,
animal models, or biochemical assays.

Future Research Directions

The current void in the scientific literature regarding the biological properties of S-Malate dimer
presents a unique opportunity for original research. Potential areas of investigation could
include:

« Initial Biological Screening: Performing a broad panel of in vitro assays to identify any
potential cytotoxic, antimicrobial, or enzyme-inhibitory activities.

o Cellular Uptake and Metabolism: Investigating whether the dimer is transported into cells and
if it is hydrolyzed into S-malate monomers.

o Mechanism of Action Studies: Should any biological activity be identified, subsequent studies
could elucidate the underlying molecular mechanisms and signaling pathways involved.

Conclusion

S-Malate dimer with CAS number 276871-10-4 is a chemically defined entity that is
commercially available for research purposes. However, there is a notable absence of
published scientific literature detailing its biological activity, experimental methodologies, and
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role in cellular processes. Therefore, while its basic chemical properties are known, its
significance in the fields of biology and drug development remains to be determined. The
information presented in this guide reflects the entirety of the currently available public
knowledge on this specific compound. Researchers and scientists are encouraged to view this
as a potential area for novel investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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